Cas no 1314772-15-0 (1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• CAS No: 1314772-15-0
• MF: C₁₂H₉ClF₃N
• MW: 259.654772520065
• MDL: MFCD19697689
• CID: 4583525
• PubChem ID: 137333016
• Update Time: 2025-05-26

1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[3-Chloro-5-(trifluoromethyl)phenyl]cyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 1-[3-chloro-5-(trifluoromethyl)phenyl]-
• 1-[3-chloro-5-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
• 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile

• MDL： MFCD19697689
• Inchi： 1S/C12H9ClF3N/c13-10-5-8(11(7-17)2-1-3-11)4-9(6-10)12(14,15)16/h4-6H,1-3H2
• InChI Key： UPSWCNBZXZQXJS-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(F)(F)F)=CC(Cl)=C2)(C#N)CCC1

Additional information on 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile

1-3-Chloro-5-(Trifluoromethyl)phenylcyclobutane-1-carbonitrile: A Comprehensive Overview

1-3-Chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 1314772-15-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its chloro and trifluoromethyl substituents, as well as its cyclobutane and carbonitrile functionalities, offers a versatile platform for the development of novel pharmaceuticals and materials.

The synthesis of 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile involves a series of well-defined chemical reactions. The initial step typically involves the formation of the cyclobutane ring, which can be achieved through various cyclization reactions, such as intramolecular Diels-Alder reactions or ring-closing metathesis. The subsequent introduction of the chloro and trifluoromethyl groups can be accomplished through electrophilic aromatic substitution or direct fluorination methods, respectively. The final step involves the installation of the carbonitrile group, which can be achieved through cyanation reactions using reagents like potassium cyanide or trimethylsilyl cyanide.

The physical and chemical properties of 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile are noteworthy. It is a solid at room temperature with a high melting point, which is indicative of its strong intermolecular interactions. The presence of the cyclobutane ring imparts rigidity to the molecule, while the chloro, trifluoromethyl, and carbonitrile groups contribute to its polarity and reactivity. These properties make it an attractive candidate for various applications in materials science and pharmaceutical research.

In the realm of medicinal chemistry, 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has demonstrated that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been investigated, suggesting potential applications in treating neurological disorders.

The biological activity of 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is further enhanced by its favorable pharmacokinetic properties. Studies have shown that it exhibits good solubility in both aqueous and organic solvents, which facilitates its absorption and distribution in biological systems. Moreover, its metabolic stability and low toxicity profile make it a viable candidate for further preclinical and clinical evaluation.

In materials science, the unique combination of functional groups in 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile makes it an attractive building block for the synthesis of advanced materials. Its rigidity and polarity can be exploited to design polymers with enhanced mechanical strength and thermal stability. Additionally, the presence of the cyanide group allows for further functionalization through various chemical reactions, enabling the creation of multifunctional materials with tailored properties.

The environmental impact of compounds like 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile is also an important consideration. Recent studies have focused on developing sustainable synthesis methods that minimize waste and reduce environmental footprint. Green chemistry principles are increasingly being applied to ensure that these compounds can be produced in an environmentally friendly manner.

In conclusion, 1-3-chloro-5-(trifluoromethyl)phenylcyclobutane-1-carbonitrile (CAS No. 1314772-15-0) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play a crucial role in advancing various scientific fields.